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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for triisobutyl phosphate
(TiBP), a widely used industrial chemical. Adherence to these guidelines is crucial for ensuring
a safe laboratory and research environment.

Chemical Identification and Physical Properties

Triisobutyl phosphate, with CAS number 126-71-6, is a colorless to pale, odorless liquid.[1] It
Is an organophosphorus compound with the chemical formula C12H2704P.[2][3] TiBP is

utilized in various applications, including as a plasticizer, flame retardant, defoaming agent, and
solvent.[4][5]

Table 1: Physical and Chemical Properties of Triisobutyl Phosphate
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Property

Value

Molecular Formula

C12H2704P[2]

Molecular Weight 266.31 g/mol [6]

Appearance Colorless to pale, odorless liquid[1]
Boiling Point ~205 °C[3][7]

Density 0.965 g/mL at 20 °CJ[3]

Flash Point 150 °C[3]

Vapor Pressure

0.002 hPa at 20 °C[3][7]

Solubility in Water

0.26 g/L[3][7]

Auto-ignition Temperature

430 °C[8]

Hazard Identification and Toxicology

Triisobutyl phosphate is classified as a hazardous substance.[1] The primary health concerns

are skin and eye irritation, and it may cause an allergic skin reaction.[9][10] There is also

suspicion of it causing cancer, although there is not enough data to make a definitive

assessment.[1]

Table 2: GHS Hazard Classifications and Statements

Hazard Class

Hazard Statement

Skin Sensitization, Sub-category 1B

H317: May cause an allergic skin reaction[9][10]

Skin Irritation

H315: Causes skin irritation[1]

Serious Eye Irritation

H319: Causes serious eye irritation[1]

Carcinogenicity (Suspected)

H351: Suspected of causing cancer[1]

Acute Toxicity (Oral)

H302: Harmful if swallowed[1]

Table 3: Toxicological Data

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://doc.diytrade.com/docdvr/88830/46360368/1491550302.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triisobutyl-phosphate
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=4&cid=3&id=11&id2=5977
https://www.chemicalbook.com/msds/Triisobutyl-phosphate.htm
https://atamankimya.com/sayfalar.asp?LanguageID=4&cid=3&id=11&id2=5977
https://atamankimya.com/sayfalar.asp?LanguageID=4&cid=3&id=11&id2=5977
https://atamankimya.com/sayfalar.asp?LanguageID=4&cid=3&id=11&id2=5977
https://www.chemicalbook.com/msds/Triisobutyl-phosphate.htm
https://atamankimya.com/sayfalar.asp?LanguageID=4&cid=3&id=11&id2=5977
https://www.chemicalbook.com/msds/Triisobutyl-phosphate.htm
https://www.atamanchemicals.com/triisobutyl-phosphate_u22967/
https://www.benchchem.com/product/b031779?utm_src=pdf-body
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://enke-chem.com/wp-content/uploads/2024/01/SDS-of-triisobutyl-phosphate.pdf
https://www.echemi.com/sds/triisobutylphosphate-pid_Seven4105.html
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://enke-chem.com/wp-content/uploads/2024/01/SDS-of-triisobutyl-phosphate.pdf
https://www.echemi.com/sds/triisobutylphosphate-pid_Seven4105.html
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Test Species Route Value
LD50 Rat Oral >5000 mg/kg[1]
LD50 Rabbit Dermal >5000 mg/kg[1]

>5.14 mg/L (4 hours)
[1]

LC50 Rat Inhalation

Experimental Protocols

The toxicological data presented in this guide are based on standardized testing protocols,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). Due to the proprietary nature of specific studies, detailed experimental methodologies
are not publicly available. However, the following provides a general overview of the protocols
typically employed:

» Acute Oral Toxicity (OECD 423): A single dose of the substance is administered to fasted
animals by gavage. The animals are observed for up to 14 days for signs of toxicity and
mortality.

e Acute Dermal Toxicity (OECD 402): The substance is applied to a shaved area of the skin of
the test animals. The site is covered with a porous gauze dressing for 24 hours.
Observations for toxicity and mortality are made for up to 14 days.

o Acute Inhalation Toxicity (OECD 403): Animals are exposed to the substance in a chamber
for a specified duration (typically 4 hours). The concentration of the substance in the air is
controlled and monitored. Animals are observed for signs of toxicity and mortality during and
after exposure.

 Skin Irritation/Corrosion (OECD 404): A small amount of the substance is applied to a
shaved patch of skin and covered. The site is observed for signs of erythema and edema at
specified intervals.

o Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into the
conjunctival sac of one eye of the test animal. The eye is examined for signs of irritation at
specified intervals.
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Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to
triisobutyl phosphate.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented for all personnel handling triisobutyl

phosphate.

Handling Triisobutyl Phosphate

Y

Ensure Adequate Ventilation
(e.g., Fume Hood)

A
Select Appropriate PPE

L

Chemical Safety Goggles Protective Clothing
(ANSI Approved) (Lab Coat, Overalls)

Impervious Gloves NIOSH/MSHA Approved Respirator

(e.g., Nitrile, Neoprene) (If ventilation is inadequate)

> Proceed with Work <

Click to download full resolution via product page
Caption: Personal Protective Equipment Workflow for Handling TiBP.
4.2. Handling Procedures

» Avoid all personal contact, including inhalation of vapors or mists.[1]
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Use in a well-ventilated area.[1]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[12]
4.3. Storage Conditions
» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][12]

o Keep away from ignition sources, heat, and incompatible materials such as strong oxidizing
agents and strong bases.[1][2]

o Store below +30°C.[3]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
5.1. First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[11]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap for at least 15 minutes. Seek medical attention if irritation or a rash
occurs.[1][2][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2][11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[9][11]

5.2. Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[9][11]

e Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, and phosphorus oxides.[1][11] Containers may rupture violently if heated.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[11]

5.3. Accidental Release Measures

The following workflow outlines the steps for managing a triisobutyl phosphate spill.
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Spill Detected

Evacuate Personnel to Safe Areas

i

Ensure Adequate Ventilation

i

Remove All Ignition Sources

i

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain Spill with Inert Material
(Sand, Vermiculite)

l

Absorb and Collect Spilled Material

i

Place in a Closed Container for Disposal

i

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Triisobutyl Phosphate Spill Response.
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» Personal Precautions: Avoid breathing vapors and contact with skin and eyes.[1]
e Environmental Precautions: Prevent the product from entering drains or waterways.[9][11]

o Containment and Cleanup: Absorb the spill with inert material such as sand or vermiculite
and place it in a suitable container for disposal.[2][11]

Disposal Considerations

Dispose of triisobutyl phosphate and its containers in accordance with local, regional, and
national regulations.[2] Contaminated materials should be treated as hazardous waste. Do not
dispose of them in the environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. bisleyinternational.com [bisleyinternational.com]

. doc.diytrade.com [doc.diytrade.com]

. atamankimya.com [atamankimya.com]

. TRIISOBUTYLPHOSPHATE - Ataman Kimya [atamanchemicals.com]

. One moment, please... [ataman-chemicals.com]

. Triisobutyl phosphate | C12H2704P | CID 31355 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Triisobutyl phosphate - Safety Data Sheet [chemicalbook.com]

. TRIISOBUTYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]

°
© 0] ~ » &) EaN w N -

. enke-chem.com [enke-chem.com]
e 10. echemi.com [echemi.com]
e 11. aksci.com [aksci.com]

e 12. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://enke-chem.com/wp-content/uploads/2024/01/SDS-of-triisobutyl-phosphate.pdf
https://aksci.com/sds/I937_SDS.pdf
https://doc.diytrade.com/docdvr/88830/46360368/1491550302.pdf
https://aksci.com/sds/I937_SDS.pdf
https://www.benchchem.com/product/b031779?utm_src=pdf-body
https://doc.diytrade.com/docdvr/88830/46360368/1491550302.pdf
https://enke-chem.com/wp-content/uploads/2024/01/SDS-of-triisobutyl-phosphate.pdf
https://www.benchchem.com/product/b031779?utm_src=pdf-custom-synthesis
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://doc.diytrade.com/docdvr/88830/46360368/1491550302.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=4&cid=3&id=11&id2=5977
https://www.atamanchemicals.com/triisobutylphosphate_u32796/
https://www.ataman-chemicals.com/en/products/triisobutyl-phosphate-428.html
https://pubchem.ncbi.nlm.nih.gov/compound/Triisobutyl-phosphate
https://www.chemicalbook.com/msds/Triisobutyl-phosphate.htm
https://www.atamanchemicals.com/triisobutyl-phosphate_u22967/
https://enke-chem.com/wp-content/uploads/2024/01/SDS-of-triisobutyl-phosphate.pdf
https://www.echemi.com/sds/triisobutylphosphate-pid_Seven4105.html
https://aksci.com/sds/I937_SDS.pdf
https://www.chemicalbook.com/msds/Triisobutyl-phosphate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Triisobutyl Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031779#triisobutyl-phosphate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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